Cas no 2060029-10-7 (4-bromo-2-(4-bromophenyl)thiophene)

• Product Name: 4-bromo-2-(4-bromophenyl)thiophene
• CAS No: 2060029-10-7
• MF: C₁₀H₆Br₂S
• MW: 318.027639865875
• MDL: MFCD30501262
• CID: 5193157
• PubChem ID: 69109291
• Update Time: 2025-05-28

4-bromo-2-(4-bromophenyl)thiophene Chemical and Physical Properties

Names and Identifiers

• Thiophene, 4-bromo-2-(4-bromophenyl)-
• 4-bromo-2-(4-bromophenyl)thiophene

• MDL： MFCD30501262
• Inchi： 1S/C10H6Br2S/c11-8-3-1-7(2-4-8)10-5-9(12)6-13-10/h1-6H
• InChI Key： GNCFJBSEQROQBL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C=C2)SC=C(Br)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 4-bromo-2-(4-bromophenyl)thiophene

Comprehensive Overview of 4-Bromo-2-(4-bromophenyl)thiophene (CAS No. 2060029-10-7): Properties, Applications, and Industry Trends

4-Bromo-2-(4-bromophenyl)thiophene (CAS No. 2060029-10-7) is a halogenated thiophene derivative that has garnered significant attention in organic synthesis and material science. This compound features a brominated phenyl-thiophene backbone, making it a versatile intermediate for designing advanced functional materials. Its molecular structure combines the electron-rich thiophene ring with 4-bromophenyl substituents, enabling unique optoelectronic properties. Researchers and industries increasingly explore its potential in organic semiconductors, OLED materials, and pharmaceutical intermediates, aligning with the growing demand for sustainable and high-performance chemicals.

The synthesis of 4-Bromo-2-(4-bromophenyl)thiophene typically involves cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in modern heterocyclic chemistry. Its dual bromine functionalization allows further derivatization, catering to applications like polymer additives or ligand frameworks in catalysis. Recent studies highlight its role in developing non-fullerene acceptors (NFAs) for solar cells, a hotspot in renewable energy research. Users searching for "thiophene-based semiconductors" or "brominated aromatic compounds" often encounter this compound due to its balanced reactivity and stability.

From an industrial perspective, CAS 2060029-10-7 addresses key challenges in material durability and charge transport efficiency. Innovations in flexible electronics and wearable technology have spurred interest in its derivatives, as evidenced by patent filings and academic publications. Environmental considerations also drive optimization of its synthesis routes, with trends favoring solvent-free reactions and catalytic recycling. FAQs like "How to purify 4-Bromo-2-(4-bromophenyl)thiophene?" or "What are alternatives to brominated thiophenes?" reflect practical concerns in lab-scale and commercial production.

Quality control of 4-Bromo-2-(4-bromophenyl)thiophene relies on advanced analytical techniques, including HPLC, NMR, and mass spectrometry, ensuring compliance with REACH and other regulatory standards. Its shelf-life and storage conditions (e.g., inert atmosphere, low temperature) are frequently discussed in technical forums. Additionally, the compound’s role in bioimaging probes and fluorescent tags expands its relevance in life sciences, merging materials chemistry with biomedical applications.

Looking ahead, 4-Bromo-2-(4-bromophenyl)thiophene exemplifies the convergence of green chemistry and nanotechnology. As AI-driven drug discovery and high-throughput screening gain traction, its derivatization potential positions it as a candidate for virtual compound libraries. Searches for "thiophene derivatives in drug design" or "CAS 2060029-10-7 supplier" underscore its multidisciplinary appeal. With rigorous research and responsible innovation, this compound will continue to shape advancements across scientific and industrial domains.